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Compound of Interest

Compound Name: m-PEG3-succinimidyl carbonate

Cat. No.: B609250 Get Quote

Introduction

m-PEG3-succinimidyl carbonate is a methoxy polyethylene glycol (mPEG) reagent

functionalized with an N-hydroxysuccinimide (NHS) carbonate ester. This reagent is widely

utilized in bioconjugation to covalently attach PEG chains to primary amine groups (-NH₂)

present on proteins, peptides, antibodies, and other biomolecules. This process, known as

PEGylation, can improve the therapeutic properties of biomolecules by increasing their

solubility, stability, and circulation half-life, while potentially reducing their immunogenicity.[1][2]

The succinimidyl carbonate group is highly reactive towards nucleophilic primary amines,

forming a stable carbamate linkage.[3][4] The reaction is typically carried out in aqueous

buffers at a slightly alkaline pH (7.2-8.5).[5] However, a significant competing reaction is the

hydrolysis of the NHS ester, where the reagent reacts with water, rendering it inactive.[6] The

rate of this hydrolysis increases with pH.[1][7]

Quenching is a critical step in a PEGylation reaction. It involves the addition of a reagent to

terminate the reaction by consuming any unreacted m-PEG3-succinimidyl carbonate. This

prevents unwanted side reactions or further modification of the target molecule and ensures a

more homogenous product. The choice of quenching agent and a defined quenching protocol

are essential for reproducible and controlled bioconjugation.
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The primary reaction involves the nucleophilic attack of a primary amine on the succinimidyl

carbonate, leading to the formation of a carbamate bond and the release of N-

hydroxysuccinimide (NHS). To quench the reaction, a small molecule containing a primary

amine is added in excess. This quenching agent reacts with the remaining m-PEG3-
succinimidyl carbonate, effectively stopping the PEGylation of the target molecule.

Below is a diagram illustrating the reaction and quenching process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

